Cas no 148743-35-5 (1-amino-N-benzylcyclopropane-1-carboxamide)

• Product Name: 1-amino-N-benzylcyclopropane-1-carboxamide
• CAS No: 148743-35-5
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 3780507
• Update Time: 2025-10-28

1-amino-N-benzylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, 1-amino-N-(phenylmethyl)-
• 1-amino-N-benzylcyclopropane-1-carboxamide

• Inchi： 1S/C11H14N2O/c12-11(6-7-11)10(14)13-8-9-4-2-1-3-5-9/h1-5H,6-8,12H2,(H,13,14)
• InChI Key： UMVFSKSWSBRJAS-UHFFFAOYSA-N
• SMILES： C1(N)(C(NCC2=CC=CC=C2)=O)CC1

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 408.9±34.0 °C(Predicted)
• pka: 17.41±0.20(Predicted)

Additional information on 1-amino-N-benzylcyclopropane-1-carboxamide

Comprehensive Overview of 1-amino-N-benzylcyclopropane-1-carboxamide (CAS 148743-35-5): Properties, Applications, and Research Insights

1-amino-N-benzylcyclopropane-1-carboxamide (CAS 148743-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This cyclopropane derivative combines an amino group and a benzylcarboxamide moiety, making it a versatile intermediate for drug discovery and material science. Researchers often refer to it by its CAS number 148743-35-5 or the abbreviated name ABCC in literature.

The compound's molecular formula and structural configuration contribute to its stability and reactivity, which are critical for applications in medicinal chemistry. Recent studies highlight its potential as a building block for designing novel small-molecule inhibitors, particularly in targeting enzymes or receptors involved in metabolic pathways. Its N-benzyl group enhances lipophilicity, a property highly sought after in bioactive compound development.

In the context of trending research topics, 1-amino-N-benzylcyclopropane-1-carboxamide aligns with the growing demand for sustainable synthetic methods. Scientists are exploring green chemistry approaches to optimize its synthesis, reducing waste and energy consumption. This resonates with the broader industry shift toward environmentally friendly production techniques, a topic frequently searched in academic and industrial databases.

Another area of interest is the compound's role in peptide mimetics. As the pharmaceutical industry focuses on drug delivery systems and biocompatibility, ABCC serves as a scaffold to mimic peptide structures while improving metabolic stability. This addresses common search queries like "how to enhance oral bioavailability of peptide-based drugs" or "non-peptidic alternatives for therapeutic applications."

From a spectroscopic characterization perspective, CAS 148743-35-5 exhibits distinct NMR and IR profiles, which are essential for quality control in large-scale production. Analytical chemists frequently investigate its chromatographic behavior using HPLC and LC-MS, topics that dominate technical forums and research publications.

Emerging applications of 1-amino-N-benzylcyclopropane-1-carboxamide also include material science, where its rigid cyclopropane ring contributes to the thermal stability of polymers. This aligns with searches for "high-performance polymer additives" or "thermally resistant monomers," reflecting cross-disciplinary relevance.

In summary, 1-amino-N-benzylcyclopropane-1-carboxamide (CAS 148743-35-5) represents a multifaceted compound bridging pharmaceutical innovation and industrial chemistry. Its adaptability to current research trends—such as green synthesis, drug design, and advanced materials—ensures its continued prominence in scientific discourse.